Cas no 1696351-52-6 (2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine
• CAS No: 1696351-52-6
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• CID: 6156923
• PubChem ID: 103132840
• Update Time: 2025-10-29

2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine
• EN300-1844287
• 1696351-52-6

• Inchi： 1S/C6H10FN3/c1-10-3-2-6(9-10)5(7)4-8/h2-3,5H,4,8H2,1H3
• InChI Key： IKNSDOCKKXXIPW-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 143.08587549g/mol
• Monoisotopic Mass: 143.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine

Professional Introduction to 2-Fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 1696351-52-6)

2-Fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1696351-52-6, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. Its unique structural features, including a fluorine substituent and a pyrazole ring, make it an intriguing candidate for further exploration in drug discovery and synthetic chemistry.

The structural composition of 2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine consists of an ethylamine backbone modified with a fluorine atom at the second carbon position and a 1-methylpyrazole moiety attached to the same carbon. This arrangement confers distinct physicochemical properties that may enhance its solubility, metabolic stability, and interaction with biological targets. The presence of the fluorine atom, in particular, is well-documented for its ability to modulate pharmacokinetic profiles and improve binding affinity in drug molecules.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities. Among these, pyrazole derivatives have emerged as particularly promising scaffolds for the development of novel therapeutic agents. The combination of a pyrazole ring with a fluorinated ethylamine structure in 2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine suggests potential utility in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex pharmacophores. The pyrazole ring is known for its versatility in medicinal chemistry, often serving as a core structure in drugs targeting enzymes and receptors. By incorporating a fluorine atom and an ethylamine group, researchers can fine-tune the electronic and steric properties of the molecule to optimize its biological activity. This flexibility makes 2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine a valuable building block for synthetic chemists.

Recent studies have highlighted the importance of fluorinated pyrazoles in medicinal chemistry. For instance, derivatives of this class have been shown to exhibit inhibitory activity against various enzymes involved in inflammatory pathways. The fluorine atom's ability to enhance binding interactions with target proteins has been particularly well-documented, making it an attractive modification for drug design. Furthermore, the methyl group on the pyrazole ring can influence the molecule's conformational dynamics, potentially affecting its bioavailability and efficacy.

The synthesis of 2-fluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-am ine (CAS No. 1696351526) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorine atom typically necessitates specialized methodologies to ensure high selectivity and yield. Common approaches include nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. The synthesis of the pyrazole moiety also demands careful consideration to maintain regioselectivity and functional group compatibility.

Advances in computational chemistry have further facilitated the design and optimization of molecules like 2-fluoro - 2-( 1 -methyl - 1 H -pyrazol - 3 - yl ) ethan - 1 - am ine . Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters before conducting expensive experimental trials. These simulations can guide the modification of substituents such as the fluorine atom or the methyl group on the pyrazole ring to enhance overall drug-like properties.

In clinical research, compounds with similar structural motifs have demonstrated promising results in preclinical studies. For example, fluorinated pyrazoles have been investigated for their potential role in modulating immune responses and reducing inflammation. The amine functional group in 2-fluoro - 2-( 1 -methyl - 1 H -pyrazol - 3 - yl ) ethan - 1 - am ine also suggests potential interactions with biological targets such as neurotransmitter receptors or ion channels. These interactions could be exploited to develop novel therapeutics targeting neurological disorders or metabolic diseases.

The future prospects for 2-fluoro - 2-( 1 -methyl - 1 H -pyrazol - 3 - yl ) ethan - 1 - am ine are vast, particularly as synthetic methodologies continue to evolve and our understanding of molecular interactions deepens. Ongoing research aims to explore its pharmacological profile further through both computational modeling and experimental validation. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential as a lead compound or intermediate in drug development pipelines.

In conclusion,2-fluoro - 2-( 1-methyl - 1H-pyrazol -3-yl)ethan-1-amine (CAS No.1696351526) represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features position it as a valuable tool for developing novel bioactive molecules with potential applications across multiple therapeutic areas. As research progresses，this compound is likely to play an increasingly important role in both academic studies and industrial drug discovery efforts.